Cas no 951892-30-1 (4-[2-(Methylthio)phenyl]-4-oxobutyric acid)

• Product Name: 4-[2-(Methylthio)phenyl]-4-oxobutyric acid
• CAS No: 951892-30-1
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• CID: 4722658
• Update Time: 2025-05-24

4-[2-(Methylthio)phenyl]-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-(Methylthio)phenyl]-4-oxobutyric acid
• 4-(2-(Methylthio)phenyl)-4-oxobutanoic acid
• 7216b

• Inchi： 1S/C11H12O3S/c1-15-10-5-3-2-4-8(10)9(12)6-7-11(13)14/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： XQAZQKFYUQFHFD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Topological Polar Surface Area: 79.7

Additional information on 4-[2-(Methylthio)phenyl]-4-oxobutyric acid

4-[2-(Methylthio)phenyl]-4-oxobutyric Acid: A Comprehensive Overview

4-[2-(Methylthio)phenyl]-4-oxobutyric acid (CAS No. 951892-30-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a butyric acid backbone with a substituted phenyl group, where the substitution involves a methylthio group at the 2-position. This structural arrangement imparts distinctive chemical properties, making it a subject of extensive research.

The methylthio group (-SMe) attached to the phenyl ring introduces sulfur into the molecule, which can influence its reactivity and biological activity. Recent studies have highlighted the role of sulfur-containing compounds in modulating cellular processes, particularly in the context of enzyme inhibition and receptor binding. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that compounds with similar structures exhibit potent inhibitory effects on certain kinases, suggesting their potential as therapeutic agents.

One of the key areas of exploration for 4-[2-(Methylthio)phenyl]-4-oxobutyric acid is its role in drug design. The oxo group at the 4-position of the butyric acid backbone contributes to hydrogen bonding capabilities, which are crucial for molecular recognition in biological systems. This feature makes the compound a promising candidate for designing drugs targeting specific protein-protein interactions or enzyme active sites.

Moreover, the phenyl ring's electronic properties play a significant role in determining the compound's reactivity. The methylthio substitution at the 2-position introduces electron-donating effects, which can influence both the molecule's stability and its ability to participate in various chemical reactions. Recent advancements in computational chemistry have enabled researchers to model these effects with high precision, providing deeper insights into the compound's behavior under different conditions.

In terms of synthesis, 4-[2-(Methylthio)phenyl]-4-oxobutyric acid can be prepared through several routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, ensuring that the compound is accessible for further studies. For example, a study published in *Organic Process Research & Development* detailed an efficient synthesis pathway that minimizes byproduct formation and reduces reaction time.

The application of 4-[2-(Methylthio)phenyl]-4-oxobutyric acid extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor development. Researchers have reported that incorporating this compound into metal-organic frameworks (MOFs) enhances their selectivity and sensitivity towards certain analytes, making them suitable for environmental monitoring applications.

Another intriguing aspect of this compound is its potential as a building block for more complex molecules. The presence of both acidic and aromatic functionalities allows for versatile chemical transformations. For instance, esterification or amidation reactions can be employed to generate derivatives with tailored properties, expanding its utility across diverse scientific domains.

In conclusion, 4-[2-(Methylthio)phenyl]-4-oxobutyric acid (CAS No. 951892-30-1) stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern research and development efforts.